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Compound of Interest

Compound Name:
1-Bromo-3,5-difluoro-2-

methylbenzene

CAS No.: 1783551-12-1

Cat. No.: B3040248

Get Quote

Executive Summary
1-Bromo-3,5-difluoro-2-methylbenzene (CAS: 1783551-12-1), also known as 2-Bromo-4,6-

difluorotoluene, serves as a specialized electrophile in palladium-catalyzed cross-coupling

reactions.[1] Its unique substitution pattern—combining an ortho-methyl group with electron-

withdrawing fluorines—offers a precise balance between steric conformational locking and

metabolic blocking.[1]

This guide objectively compares this scaffold against its chloro- and non-methylated analogs,

providing self-validating authentication protocols to ensure experimental reproducibility.

Chemical Identity & Specifications
To establish a "Gold Standard" for procurement and quality control, the compound must meet

the following physicochemical criteria.
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Parameter Specification

IUPAC Name 1-Bromo-3,5-difluoro-2-methylbenzene

Common Synonym 2-Bromo-4,6-difluorotoluene

CAS Number 1783551-12-1

Molecular Formula C₇H₅BrF₂

Molecular Weight 207.02 g/mol

Appearance Colorless to light yellow liquid

Boiling Point ~206 °C (Predicted/Lit)

Density ~1.68 g/mL

Key Impurities

1-Chloro-3,5-difluoro-2-methylbenzene

(synthesis byproduct); Isomers (e.g., 4-bromo-

2,6-difluoro)

Comparative Performance Analysis
Reactivity Profile: Bromo- vs. Chloro- Analogs
In drug discovery, the choice between the Bromo- and Chloro- analogs dictates the success of

cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).[1]
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Feature
1-Bromo-3,5-

difluoro-2-

methylbenzene

1-Chloro-3,5-

difluoro-2-

methylbenzene

Impact on Protocol

C-X Bond Energy Lower (~68 kcal/mol) Higher (~81 kcal/mol)

Bromo allows milder

activation

temperatures (60–

80°C).[1]

Oxidative Addition
Fast (

high)

Slow (

low)

Bromo is preferred for

sterically hindered

substrates.[1]

Catalyst Requirement
Standard Pd(PPh₃)₄

or Pd(dppf)Cl₂

Specialized bulky

ligands (e.g., XPhos,

SPhos)

Chloro requires

expensive 3rd-gen

precatalysts.[1]

Cost Efficiency Moderate Cost Low Cost

Chloro is viable only

at process scale

(>10kg) after

optimization.[1]

Scientific Insight: The ortho-methyl group at position 2 exerts significant steric pressure on the

C1-Halogen bond.[1] While aryl chlorides are generally cheaper, the added steric bulk of the

methyl group makes the oxidative addition of the Chloro-analog kinetically difficult.[1]

Therefore, the Bromo-analog is the superior choice for discovery-phase chemistry where yield

and reliability outweigh raw material cost.[1]

Structural Impact: Methylated vs. Non-Methylated
Comparing 1-Bromo-3,5-difluoro-2-methylbenzene with 1-Bromo-3,5-difluorobenzene:

Conformational Locking: The 2-methyl group restricts rotation in biaryl systems, potentially

creating atropisomers.[1] This is a desired feature for increasing binding selectivity in kinase

inhibitors.

Metabolic Stability: The methyl group blocks the reactive ortho-position, preventing metabolic

oxidation (P450 hydroxylation) that often occurs on the electron-deficient ring of the non-
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methylated analog.[1]

Authentication & Characterization Protocols
Trustworthiness in chemical synthesis relies on validating the starting material. The following

multi-modal approach ensures the compound is the correct isomer.

"Self-Validating" NMR Logic
The substitution pattern (1-Br, 2-Me, 3-F, 5-F) creates a unique magnetic environment that

distinguishes it from symmetric isomers.[1]

¹H NMR (Proton):

Methyl Group: A distinct singlet (or doublet due to long-range F coupling) at δ 2.2–2.4

ppm.[1]

Aromatic Region: You will observe two distinct signals for the aromatic protons (H4 and

H6).

H4 (between two Fluorines): Appears as a triplet of triplets (

) due to coupling with both F3 and F5.

H6 (between Br and F): Appears as a doublet of doublets (

with F5, weak

with F3).

¹⁹F NMR (Fluorine) - The Critical Check:

Because the molecule lacks a plane of symmetry (due to the 2-Methyl/1-Bromo

asymmetry), F3 and F5 are chemically non-equivalent.[1]

Result: You must see two distinct fluorine signals.

Failure Mode: If you see only one Fluorine signal, the product is likely the symmetric

isomer (e.g., 4-bromo-2,6-difluorotoluene or 1-bromo-3,5-difluorobenzene).[1]
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GC-MS Fingerprint[1]
Molecular Ion (

): Peaks at 206 and 208 m/z (1:1 intensity ratio characteristic of

Br/

Br).

Base Peak: Loss of Br (

) resulting in a fluorinated tropylium ion cation at m/z ~127.[1]

Experimental Workflows
Quality Control Decision Tree
This diagram outlines the logic for accepting or rejecting a batch based on the analytical data

described above.
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Batch Receipt
(Liquid Sample)

Step 1: GC-MS Analysis
Check M+ (206/208)

Mass Correct?

Step 2: 19F NMR
(Solvent: CDCl3)

Yes

REJECT: Wrong Compound

No

Signal Count?

REJECT: Symmetric Isomer
(Likely 4-Br-2,6-F2)

One Signal (Symmetric)

Step 3: 1H NMR
Verify Methyl Integral (3H)

Two Signals (Asymmetric)

PASS: Release for Synthesis

Click to download full resolution via product page

Figure 1: QC Decision Tree. A self-validating workflow ensuring the exclusion of symmetric

isomers.

Comparative Reactivity Pathway (Suzuki Coupling)
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This diagram illustrates the mechanistic advantage of the Bromo- analog over the Chloro-

analog in a standard Suzuki coupling.[1]
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Figure 2: Kinetic pathway comparison.[1] The Bromo-analog bypasses the rate-limiting

oxidative addition barrier imposed by the ortho-methyl group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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